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Compound of Interest

Compound Name: Dioctyl sulfide

Cat. No.: B1581556

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for dioctyl sulfide (CAS
No. 2690-08-6), intended for use by professionals in research and development environments.
The following sections detail the physical and chemical properties, toxicological data, personal
protective equipment, and emergency procedures.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for dioctyl sulfide. It is important to
note that comprehensive toxicological data is not readily available.

Table 1: Physical and Chemical Properties of Dioctyl
Sulfide
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Property Value Reference
Molecular Formula Ci6H34S [1]
Molecular Weight 258.51 g/mol [1]
Colorless to light yellow, clear
Appearance o [2][3]
liquid
Odor Mild odor, Stench [2][3]

Melting Point/Freezing Point

-1°C

[2]

Boiling Point 180 °C at 13 hPa [2]
Flash Point 110 °C (230 °F) - closed cup [11[2]
Density 0.842 g/cm? at 25 °C [1][2]

Refractive Index

n20/D 1.462

[1]

Water Solubility

No data available

[2]

Table 2: Toxicological Data for Dioctyl Sulfide
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Endpoint

Result

Reference

Acute Toxicity

No data available

[2]

Skin Corrosion/Irritation

No data available. May cause
irritation or injury to skin (pain,
swelling, and blistering)
depending on severity of
exposure and speed of

treatment.

[2](3]

Serious Eye Damage/Irritation

Causes serious eye
damagel/irritation.[1][4]

[11(31[4]

Respiratory or Skin

Sensitization

No data available

[2]

Germ Cell Mutagenicity

No data available

[2]

Carcinogenicity

No component of this product
present at levels greater than
or equal to 0.1% is identified
as probable, possible or
confirmed human carcinogen
by IARC.

[2]

Reproductive Toxicity

No data available

[2]

Specific Target Organ Toxicity
(Single Exposure)

No data available

[2]

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

[2]

Aspiration Hazard

No data available. Harmful by
ingestion (may cause lung

damage by aspiration).

[2](3]

Toxicity to Fish

No data available

[5]

Toxicity to Daphnia and Other

Aquatic Invertebrates

No data available

[5]
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Toxicity to Algae No data available [5]

Experimental Protocols

Detailed experimental protocols for the toxicological endpoints listed above are not available in

the provided search results. Standardized OECD (Organisation for Economic Co-operation and

Development) guidelines are typically followed for such tests. For example:

Acute Oral Toxicity: OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure)
Skin Irritation/Corrosion: OECD Guideline 404 (Acute Dermal Irritation/Corrosion)

Eye Irritation/Corrosion: OECD Guideline 405 (Acute Eye Irritation/Corrosion)

Safety and Handling Precautions
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) approved standards. A face shield (minimum 8-inch) may also be
necessary.[2][5]

Skin Protection: Wear chemical-impermeable gloves and a complete suit protecting against
chemicals. The type of protective equipment must be selected according to the concentration
and amount of the dangerous substance at the specific workplace.[2][5][6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges as a backup to engineering controls. If the respirator is the sole means of
protection, use a full-face supplied air respirator.[2][5]

Safe Handling

Handle in a well-ventilated place.[5]
Avoid contact with skin and eyes.[5]

Avoid inhalation of vapor or mist.[2]
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e Use non-sparking tools and prevent fire caused by electrostatic discharge.[5]
e Wash hands thoroughly after handling.[2]

Storage

» Store in a cool, dry, and well-ventilated place.[2][5]

o Keep the container tightly closed.[2][5]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[2]

o Store apart from foodstuff containers or incompatible materials.[5]

Emergency Procedures
First Aid Measures

o General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

[2][6]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2][6]

e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a physician.[2][5][6]

» In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a physician.[2][5][6][7]

« If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Do NOT induce vomiting. Consult a physician.[2][5][6]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[2][5][8]
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o Specific Hazards: No data available on specific hazards arising from the chemical.[5]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[5]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[2][5]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains. Discharge into the environment must be avoided.[5][6]

e Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal. Use spark-proof tools and
explosion-proof equipment.[2][5]

Visualized Workflows

The following diagrams illustrate key safety and emergency workflows.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.echemi.com/sds/di-n-octyldisulfide-pid_Rock26267.html
https://www.echemi.com/sds/di-n-octyldisulfide-pid_Rock26267.html
https://www.chemicalbook.com/msds/di-n-octyl-sulfide.htm
https://www.echemi.com/sds/di-n-octyldisulfide-pid_Rock26267.html
https://www.echemi.com/sds/di-n-octyldisulfide-pid_Rock26267.html
https://datasheets.scbt.com/sc-255110.pdf
https://www.chemicalbook.com/msds/di-n-octyl-sulfide.htm
https://www.echemi.com/sds/di-n-octyldisulfide-pid_Rock26267.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dioctyl Sulfide Spill Response Workflow

Evacuate Personnel to Safe Area

l

Ensure Adequate Ventilation

l

Wear Appropriate PPE:
- Chemical Goggles/Face Shield
- Impermeable Gloves
- Protective Suit
- Respirator (if needed)

'

Contain Spill with Inert Absorbent Material

'

Collect and Arrange Disposal in
Suitable, Closed Containers

l

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Dioctyl Sulfide Spill Response Workflow.
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Dioctyl Sulfide First Aid Response

Exposure Occurs

Move to Fresh Air
Give Artificial Respiration
(if not breathing)

Consult a Physician

Rinse Eyes with Water
for at least 15 minutes

Remove Contaminated Clothing
Wash with Soap and Water

Rinse Mouth with Water

Remove Contact Lenses Do NOT Induce Vomiting

Consult a Physician

Immediately Call a Physician

Consult a Physician

Click to download full resolution via product page

Caption: Dioctyl Sulfide First Aid Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1.1,1-FiAXZ3FXE 96% | Sigma-Aldrich [sigmaaldrich.com]
e 2. chemicalbook.com [chemicalbook.com]
o 3. Dioctyl sulfide | C16H34S | CID 75901 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 4. XiXisys | GHS 11 (Rev.11) SDS Word %k CAS: 2690-08-6 Name: Dioctyl sulphide
[Xixisys.com]

e 5. echemi.com [echemi.com]

o 6. datasheets.scbt.com [datasheets.scbt.com]
e 7. sigmaaldrich.com [sigmaaldrich.com]

e 8. chemos.de [chemos.de]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Dioctyl Sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581556#dioctyl-sulfide-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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